Cas no 40142-85-6 (Benzothiazole,2-(1H-pyrazol-4-yl)-)

• Product Name: Benzothiazole,2-(1H-pyrazol-4-yl)-
• CAS No: 40142-85-6
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• CID: 326612
• PubChem ID: 45077572
• Update Time: 2025-05-21

Benzothiazole,2-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(1H-pyrazol-4-yl)-
• Benzothiazole, 2-(1H-pyrazol-4-yl)- (9CI)
• 2-(1H-pyrazol-4-yl)benzo[d]thiazole
• CS-0267448
• 40142-85-6
• US8754233, 2-(1H-Pyrazol-4-yl)-benzothiazole
• CHEMBL3680991
• EN300-77708
• BDBM123928
• SCHEMBL686969

• Inchi： 1S/C10H7N3S/c1-2-4-9-8(3-1)13-10(14-9)7-5-11-12-6-7/h1-6H,(H,11,12)
• InChI Key： FIDWSDWHERQYDU-UHFFFAOYSA-N
• SMILES： S1C(C2C=NNC=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.036
• Monoisotopic Mass: 201.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.8A^2

Additional information on Benzothiazole,2-(1H-pyrazol-4-yl)-

Comprehensive Overview of Benzothiazole,2-(1H-pyrazol-4-yl)- (CAS No. 40142-85-6): Properties, Applications, and Innovations

Benzothiazole,2-(1H-pyrazol-4-yl)- (CAS No. 40142-85-6) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile chemical structure and wide-ranging applications. This compound, characterized by the fusion of a benzothiazole core with a pyrazole moiety, exhibits unique physicochemical properties that make it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "benzothiazole derivatives," "pyrazole-containing compounds," and "CAS 40142-85-6 applications," reflecting its growing relevance in scientific and industrial communities.

The molecular structure of Benzothiazole,2-(1H-pyrazol-4-yl)- combines the electron-rich benzothiazole ring with the nitrogen-rich pyrazole group, resulting in enhanced reactivity and binding affinity. This structural feature is particularly exploited in drug discovery, where the compound serves as a scaffold for designing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in targeting cancer pathways and neurodegenerative diseases, aligning with the rising demand for novel therapeutic agents. Searches such as "benzothiazole anti-cancer activity" and "pyrazole neuroprotection" underscore its biomedical significance.

In material science, Benzothiazole,2-(1H-pyrazol-4-yl)- is explored for its luminescent properties and applications in organic electronics. Its ability to form stable complexes with metals makes it a candidate for OLEDs and sensors. With the surge in interest around "green materials" and "sustainable chemistry," this compound's role in energy-efficient technologies is a hot topic. Innovations in photocatalysis and optoelectronic devices further drive its demand, as evidenced by queries like "benzothiazole-based sensors."

The synthesis of Benzothiazole,2-(1H-pyrazol-4-yl)- typically involves multi-step reactions, including condensation and cyclization, with yields optimized through microwave-assisted synthesis or catalytic methods. Environmental considerations have spurred research into "solvent-free synthesis" and "catalytic green chemistry," addressing the industry's shift toward eco-friendly practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a common concern for buyers searching "CAS 40142-85-6 purity standards."

Regulatory compliance and safety profiles are also frequently searched topics. While Benzothiazole,2-(1H-pyrazol-4-yl)- is not classified as hazardous under major chemical inventories, proper handling guidelines are emphasized in "chemical safety data sheets" queries. Its stability under standard conditions and compatibility with industrial processes make it a preferred intermediate, as seen in searches like "benzothiazole industrial uses."

Looking ahead, the compound's adaptability positions it at the forefront of precision medicine and smart materials. Emerging trends such as "AI-driven drug discovery" and "biohybrid materials" further amplify its potential. As research continues to unravel new applications, Benzothiazole,2-(1H-pyrazol-4-yl)- remains a focal point for innovation, bridging gaps between chemistry, biology, and technology.